Cas no 61511-69-1 (Benzenamine, N-ethyl-4-methoxy-2,6-dinitro-)

Benzenamine, N-ethyl-4-methoxy-2,6-dinitro- structure
61511-69-1 structure
Product Name:Benzenamine, N-ethyl-4-methoxy-2,6-dinitro-
CAS No:61511-69-1
MF:C9H11N3O5
MW:241.200742006302
CID:476774
PubChem ID:12343900
Update Time:2025-04-19

Benzenamine, N-ethyl-4-methoxy-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-ethyl-4-methoxy-2,6-dinitro-
    • N-ethyl-4-methoxy-2,6-dinitroaniline
    • DTXSID80492500
    • 61511-69-1
    • Inchi: 1S/C9H11N3O5/c1-3-10-9-7(11(13)14)4-6(17-2)5-8(9)12(15)16/h4-5,10H,3H2,1-2H3
    • InChI Key: CEMUCDSUHRAXPQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=C(C=1)[N+](=O)[O-])NCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 241.06993
  • Monoisotopic Mass: 241.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 107.54
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